5-bromo-N-cyclooctylfuran-2-carboxamide

• IUPAC Name: 5-bromo-N-cyclooctylfuran-2-carboxamide
• InChI: InChI=1S/C13H18BrNO2/c14-12-9-8-11(17-12)13(16)15-10-6-4-2-1-3-5-7-10/h8-10H,1-7H2,(H,15,16)
• InChI Key: QHJMYECJBHGFHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C13H18BrNO2
• DSSTOX Substance ID: DTXSID10354061
• Molecular Weight: 300.19 g/mol
• Solubility: 37.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 310453-09-9

Description

5-bromo-N-cyclooctylfuran-2-carboxamide is a useful research compound. Its molecular formula is C13H18BrNO2 and its molecular weight is 300.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 37.2 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization:

• A study focused on the synthesis and spectroscopic characterization of related compounds, highlighting techniques like FT-IR, NMR spectroscopy, and X-ray diffraction, which are relevant for analyzing derivatives of 5-bromo-N-cyclooctylfuran-2-carboxamide (Anuradha et al., 2014).

Application in Drug Development:

• Research into the synthesis of various carboxamides, including those related to this compound, is important for drug development, particularly in designing molecules with potential antibacterial properties (Mane et al., 2018).

Chemical Synthesis Techniques:

• Innovative synthesis methods for related compounds provide insights into the chemical manipulation of this compound, which is crucial for its application in various fields of chemistry and pharmacology (Hirokawa et al., 2000).

Development of Novel Compounds:

• The compound's structural similarity to other carboxamides used in synthesizing novel organic compounds indicates its potential utility in creating new chemical entities with diverse applications (Bagley et al., 2004).

Pharmacological Applications:

• Although not directly involving this compound, research on similar compounds shows the importance of such chemicals in developing pharmacologically active agents, potentially leading to new therapeutic options (Siddiqa et al., 2022).